Cas no 726144-24-7 (2-Amino-N-(2-chlorophenyl)-4,5,6,7,8,9-hexahydrocyclooctabthiophene-3-carboxamide)

• Product Name: 2-Amino-N-(2-chlorophenyl)-4,5,6,7,8,9-hexahydrocyclooctabthiophene-3-carboxamide
• CAS No: 726144-24-7
• MF: C₁₇H₁₉ClN₂OS
• MW: 334.863561868668
• CID: 4716439
• Update Time: 2025-05-26

2-Amino-N-(2-chlorophenyl)-4,5,6,7,8,9-hexahydrocyclooctabthiophene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-amino-N-(2-chlorophenyl)-4,5,6,7,8,9-hexahydrocycloocta[b]thiophene-3-carboxamide
• BBL017568
• STK450192
• R7483
• ST50856727
• 2-amino-N-(2-chlorophenyl)-4H,5H,6H,7H,8H,9H-cycloocta[b]thiophene-3-carboxamide
• (2-amino(4,5,6,7,8,9-hexahydrocycloocta[1,2-b]thiophen-3-yl))-N-(2-chloropheny l)carboxamide
• 2-Amino-N-(2-chlorophenyl)-4,5,6,7,8,9-hexahydrocyclooctabthiophene-3-carboxamide

• Inchi： 1S/C17H19ClN2OS/c18-12-8-5-6-9-13(12)20-17(21)15-11-7-3-1-2-4-10-14(11)22-16(15)19/h5-6,8-9H,1-4,7,10,19H2,(H,20,21)
• InChI Key： BKDKANJLEJQQRF-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1NC(C1=C(N)SC2CCCCCCC=21)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 395
• Topological Polar Surface Area: 83.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 2-Amino-N-(2-chlorophenyl)-4,5,6,7,8,9-hexahydrocyclooctabthiophene-3-carboxamide

Comprehensive Overview of 2-Amino-N-(2-chlorophenyl)-4,5,6,7,8,9-hexahydrocyclooctabthiophene-3-carboxamide (CAS No. 726144-24-7)

The compound 2-Amino-N-(2-chlorophenyl)-4,5,6,7,8,9-hexahydrocyclooctabthiophene-3-carboxamide, identified by its CAS number 726144-24-7, is a specialized organic molecule that has garnered significant attention in pharmaceutical and materials science research. This structurally unique compound features a cyclooctabthiophene core, which is a rare and highly functionalized heterocyclic system. The presence of both amino and carboxamide groups, along with a 2-chlorophenyl substituent, makes it a versatile intermediate for drug discovery and advanced material applications.

In recent years, researchers have focused on the potential of thiophene-based compounds like this one due to their electronic properties and biological activities. The hexahydrocyclooctabthiophene scaffold, in particular, is of interest for its conformational flexibility and ability to interact with various biological targets. This has led to increased searches for "thiophene derivatives in drug design" and "cyclooctane-fused heterocycles," reflecting the growing demand for novel chemical entities in medicinal chemistry.

The synthesis of 2-Amino-N-(2-chlorophenyl)-4,5,6,7,8,9-hexahydrocyclooctabthiophene-3-carboxamide typically involves multi-step organic transformations, including cyclization and amidation reactions. Its CAS 726144-24-7 serves as a critical identifier for researchers sourcing this compound for studies on kinase inhibitors or GPCR modulators, as suggested by frequent queries about "small molecule modulators of protein targets." The chloro-substituted aromatic ring enhances lipophilicity, a feature often explored in optimizing drug-like properties.

From an applications perspective, this compound's thiophene-3-carboxamide moiety is structurally analogous to several FDA-approved drugs, driving interest in its "structure-activity relationships (SAR)." Computational chemists frequently investigate such scaffolds for "molecular docking studies," while synthetic chemists explore "green chemistry approaches" to its preparation. The eight-membered ring system presents both challenges and opportunities in conformational analysis, a hot topic in contemporary organic chemistry discussions.

Quality control of CAS 726144-24-7 requires advanced analytical techniques like HPLC and LC-MS, reflecting industry standards for high-purity research chemicals. Safety data sheets emphasize proper handling procedures, though it's not classified among restricted substances. The compound's stability under various conditions is frequently examined, as evidenced by searches for "storage conditions for sensitive organics" and "degradation pathways of heterocycles."

Emerging research directions include exploring this molecule's potential in optoelectronic materials, given the electron-rich nature of the thiophene ring. This aligns with growing interest in "organic semiconductors" and "conjugated systems for device applications." The compound's unique blend of aliphatic and aromatic characteristics makes it particularly interesting for structure-property relationship studies in materials science.

For researchers investigating 726144-24-7, proper characterization using NMR (1H, 13C), IR spectroscopy, and elemental analysis is essential. Recent publications have highlighted its utility as a pharmacophore building block, with particular attention to its potential in central nervous system (CNS) drug development - a field generating substantial search traffic for "blood-brain barrier permeable compounds." The chlorophenyl group's role in molecular recognition processes remains an active area of investigation.

In summary, 2-Amino-N-(2-chlorophenyl)-4,5,6,7,8,9-hexahydrocyclooctabthiophene-3-carboxamide represents an intriguing case study in modern heterocyclic chemistry. Its CAS 726144-24-7 designation serves as a gateway to diverse research applications spanning medicinal chemistry, materials science, and synthetic methodology development. The compound's structural features continue to inspire investigations into "privileged scaffolds in drug discovery" and "innovative synthetic strategies," making it a valuable subject for ongoing scientific exploration.